Cas no 1805174-52-0 (4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805174-52-0
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4807828
• Update Time: 2025-06-09

4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-7-5(8(12,13)14)3(9)2-4(15-7)6(10)11/h2,6H,1H3
• InChI Key： BSHYIJYJPZAPFH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine

4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805174-52-0): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine, identified by its CAS number 1805174-52-0, represents a sophisticated heterocyclic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with chloro, difluoromethyl, methoxy, and trifluoromethyl groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. The strategic arrangement of these functional groups imparts unique electronic and steric properties, making it a valuable building block for drug discovery and development.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. Pyridines are known for their ability to modulate biological targets such as enzymes and receptors, often through interactions involving hydrogen bonding and hydrophobic effects. The introduction of electron-withdrawing groups like chloro and trifluoromethyl, as well as electron-donating groups like methoxy, further enhances the compound's reactivity and selectivity in synthetic pathways.

In recent years, the demand for fluorinated pyridines has surged due to their demonstrated efficacy in improving drug properties such as metabolic stability, lipophilicity, and binding affinity. The presence of multiple fluorine atoms in 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine particularly contributes to these desirable characteristics. Fluorine atoms can significantly alter the electronic distribution within a molecule, leading to enhanced interactions with biological targets and improved pharmacokinetic profiles.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By serving as a precursor for more complex molecules, 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine enables the construction of highly specific kinase inhibitors that can modulate signaling pathways implicated in various therapeutic areas. Recent studies have highlighted its utility in generating inhibitors targeting tyrosine kinases, which are pivotal in cancer therapy.

The compound's structural features also make it an attractive candidate for developing antiviral agents. The combination of electron-donating and withdrawing groups can fine-tune the interaction with viral proteases and polymerases, thereby inhibiting viral replication. Furthermore, the fluorinated moieties can enhance the compound's resistance to metabolic degradation, ensuring prolonged activity within the body. This has been particularly relevant in the context of emerging viral threats where rapid development of effective antiviral drugs is paramount.

Another area where 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine finds utility is in the synthesis of central nervous system (CNS) drugs. The ability of pyridines to cross the blood-brain barrier makes them ideal candidates for neurological therapies. The specific substitution pattern on this compound can be tailored to optimize its pharmacokinetic properties, ensuring efficient delivery to target sites within the brain. This has opened up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's by allowing for the development of more potent and selective therapeutic agents.

The synthetic methodologies involving 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine are also worth mentioning. Its preparation typically involves multi-step reactions that require careful control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the various functional groups efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a synthetic intermediate in modern pharmaceutical research.

The safety profile of 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine is another critical aspect that merits discussion. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must still be followed to ensure worker safety during synthesis and application. This includes using appropriate personal protective equipment (PPE) and operating in well-ventilated areas to minimize exposure risks. As with any chemical substance used in research or industrial settings, adherence to good laboratory practices (GLP) and occupational health guidelines is essential.

In conclusion, 4-Chloro-6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805174-52-0) stands out as a pivotal intermediate in pharmaceutical synthesis due to its unique structural features and broad applicability across multiple therapeutic areas. Its role in developing kinase inhibitors, antiviral agents, and CNS drugs underscores its significance in advancing drug discovery efforts worldwide. As research continues to uncover new applications for fluorinated pyridines like this one, their importance is only set to grow further.